6-(3a-{[(5-methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)-2-(propan-2-yl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-[3a-[(5-methylpyrimidin-2-yl)oxymethyl]-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carbonyl]-2-propan-2-ylpyridazin-3-one
• InChI: InChI=1S/C21H27N5O3/c1-14(2)26-18(27)7-6-17(24-26)19(28)25-11-16-5-4-8-21(16,12-25)13-29-20-22-9-15(3)10-23-20/h6-7,9-10,14,16H,4-5,8,11-13H2,1-3H3
• InChI Key: GYNJXQFVXYITFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OCC23CCCC2CN(C3)C(=O)C4=NN(C(=O)C=C4)C(C)C
• Molecular Formula: C21H27N5O3
• Molecular Weight: 397.5 g/mol
• CAS No.: 2640969-17-9

Description

The compound 6-(3a-{[(5-methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)-2-(propan-2-yl)-2,3-dihydropyridazin-3-one is a structurally complex bicyclic molecule featuring a fused octahydrocyclopenta[c]pyrrole core linked to a pyridazin-3-one ring via a carbonyl group. Key structural elements include:

• Octahydrocyclopenta[c]pyrrole: A bicyclic [3.3.0] system with conformational rigidity, often utilized in medicinal chemistry for its ability to mimic peptide backbones and enhance binding specificity .
• 5-Methylpyrimidin-2-yloxy methyl substituent: A heteroaromatic ether group that may contribute to hydrogen bonding or π-π stacking interactions, commonly seen in kinase inhibitors .
• 2-(Propan-2-yl)-2,3-dihydropyridazin-3-one: A partially saturated pyridazinone ring, which is a pharmacophore in cardiovascular and anti-inflammatory agents due to its electronic properties .

This compound’s synthesis likely involves coupling the octahydrocyclopenta[c]pyrrole intermediate with a pyridazinone derivative via a nucleophilic acyl substitution or amide coupling strategy, as inferred from analogous syntheses in the literature .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional uniqueness is highlighted through comparisons with analogous bicyclic and pyridazinone-containing molecules. Below is a detailed analysis supported by data from the provided evidence:

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents	Molecular Weight (g/mol)	Biological Target/Activity	Reference
Target Compound	Octahydrocyclopenta[c]pyrrole + pyridazinone	5-Methylpyrimidin-2-yloxy methyl, isopropyl	~450 (estimated)	Hypothesized: RBP4 antagonists, kinases
5-Methyl-2-((3aR,5r,6aS)-5-(2-(trifluoromethyl)phenyl)-hexahydrocyclopenta[c]pyrrol-2(1H)-yl)pyrimidine-4-carboxylic Acid (42)	Octahydrocyclopenta[c]pyrrole + pyrimidine	Trifluoromethylphenyl, pyrimidine-4-carboxylic acid	453.4	RBP4 antagonist (IC50: <100 nM)
(3aR,5r,6aS)-2-(4-Methyl-6-(1H-tetrazol-5-yl)pyrimidin-2-yl)-5-(2-(trifluoromethyl)phenyl)octahydrocyclopenta[c]pyrrole (47)	Octahydrocyclopenta[c]pyrrole + pyrimidine	Tetrazolyl, trifluoromethylphenyl	460.3	RBP4 antagonist (IC50: ~50 nM)
5-Chloro-6-phenyl-2-substituted pyridazin-3(2H)-ones (3a-3h)	Pyridazinone	Chloro, phenyl, alkyl/aryl groups	250–300	Antihypertensive, antiplatelet activity
(2Z)-2-(4-Cyanobenzylidene)-3,5-dihydro-7-(5-methylfuran-2-yl)-3,5-dioxo-2H-thiazolo[3,2-a]pyrimidine-6-carbonitrile (11b)	Thiazolo-pyrimidine	Cyano, furan, benzylidene	403.4	Antimicrobial, enzyme inhibition

Key Findings

Structural Rigidity vs. The pyridazinone ring in the target compound is partially saturated, unlike the fully aromatic pyrimidine in 42 and 47, which may alter electronic properties and binding kinetics .

Substituent Effects: The 5-methylpyrimidin-2-yloxy methyl group in the target compound is distinct from the tetrazolyl or carboxylic acid moieties in 42 and 47, suggesting differences in solubility and hydrogen-bonding capacity .

Synthetic Accessibility: The target compound’s synthesis likely follows methodologies similar to 42 and 47, involving coupling of pre-functionalized bicyclic intermediates with heteroaromatic electrophiles . In contrast, simpler pyridazinones (e.g., 3a-3h) are synthesized via nucleophilic substitution under mild conditions, as described in .

Biological Implications: While 42 and 47 are confirmed RBP4 antagonists with nanomolar potency, the target compound’s activity remains unverified. Its pyridazinone core may confer novel mechanisms, as pyridazinones are known to modulate nitric oxide synthase and phosphodiesterase enzymes . The thiazolo-pyrimidine 11b shows antimicrobial activity via enzyme inhibition, suggesting that the target compound’s pyrimidine and pyridazinone motifs could similarly interact with bacterial targets .